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Compound of Interest

Compound Name: Pemetrexed Disodium

Cat. No.: B1139285 Get Quote

This technical support center provides researchers, scientists, and drug development

professionals with comprehensive guidance on the reconstitution of Pemetrexed Disodium for

intravenous infusion experiments. It includes troubleshooting advice and frequently asked

questions to address common challenges encountered in a laboratory setting.

Frequently Asked Questions (FAQs)
Q1: What is the correct procedure for reconstituting Pemetrexed Disodium powder?

A1: To reconstitute Pemetrexed Disodium, use a sterile syringe to add the appropriate volume

of 0.9% Sodium Chloride Injection, USP (preservative-free) to the vial.[1] Gently swirl the vial

until the powder is completely dissolved.[2] Do not use calcium-containing solutions for

reconstitution.[1][2]

Q2: What should the reconstituted solution look like?

A2: The reconstituted solution should be clear and range in color from colorless to yellow or

green-yellow.[3] Do not administer if particulate matter is observed.

Q3: What is the final concentration of the reconstituted solution?

A3: The reconstituted solution of Pemetrexed Disodium typically has a concentration of 25

mg/mL.
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Q4: How should the reconstituted Pemetrexed Disodium be further diluted for intravenous

infusion?

A4: The calculated dose of the reconstituted solution should be further diluted with 0.9%

Sodium Chloride Injection (preservative-free) to a total volume of 100 mL for intravenous

infusion.

Q5: What is the recommended duration for intravenous infusion?

A5: Pemetrexed Disodium is administered as an intravenous infusion over 10 minutes.
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Issue Possible Cause Recommended Solution

Difficulty Dissolving Powder
Inadequate swirling or

incorrect diluent.

Gently swirl the vial

continuously until the powder

is fully dissolved. Ensure only

0.9% Sodium Chloride

Injection, USP (preservative-

free) is used for reconstitution.

Presence of Particulate Matter
Incomplete dissolution or

contamination.

Visually inspect the solution

before administration. If

particulate matter is observed,

discard the vial.

Precipitation in the Infusion

Bag

Incompatibility with the infusion

fluid or other drugs.

Pemetrexed disodium is

physically incompatible with

diluents containing calcium,

such as Ringer's solution and

lactated Ringer's solution. It

should not be co-administered

with numerous other drugs due

to the risk of precipitation.

Always use 0.9% Sodium

Chloride Injection for dilution.

Color Change of the Solution Degradation of the product.

A browning of the solution may

indicate degradation,

especially with prolonged

storage at room temperature.

Use reconstituted solutions

promptly or store as

recommended.

Unexpected Subject Toxicity Lack of appropriate

premedication.

To reduce treatment-related

toxicity, subjects should

receive prophylactic folic acid

and vitamin B12. Pre-treatment

with a corticosteroid like

dexamethasone can reduce
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the incidence and severity of

skin reactions.

Quantitative Data Summary
Reconstitution and Dilution Parameters

Parameter Value Reference

Reconstitution Diluent

0.9% Sodium Chloride

Injection, USP (preservative-

free)

Reconstitution Volume (100

mg vial)
4.2 mL

Reconstitution Volume (500

mg vial)
20 mL

Final Reconstituted

Concentration
25 mg/mL

Infusion Diluent

0.9% Sodium Chloride

Injection, USP (preservative-

free)

Final Infusion Volume 100 mL

Infusion Duration 10 minutes
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Condition
Storage
Temperature

Duration Reference

Reconstituted Solution Refrigerated (2-8°C) Up to 24 hours

Reconstituted Solution
Room Temperature

(25°C)
Up to 24 hours

Diluted Infusion

Solution
Refrigerated (2-8°C) Up to 24 hours

Diluted Infusion

Solution

Room Temperature

(25°C)
Up to 24 hours

Reconstituted in

Polypropylene

Syringes

Refrigerated 31 days

Reconstituted in

Polypropylene

Syringes

Room Temperature 2 days

Experimental Protocols
Protocol 1: Reconstitution of Pemetrexed Disodium
Lyophilized Powder

Preparation: Ensure all materials are sterile. Work within a laminar flow hood to maintain

aseptic conditions.

Diluent Addition: Using a sterile syringe, withdraw the appropriate volume of preservative-

free 0.9% Sodium Chloride Injection (4.2 mL for a 100 mg vial, 20 mL for a 500 mg vial).

Reconstitution: Inject the diluent into the Pemetrexed Disodium vial.

Dissolution: Gently swirl the vial until the lyophilized powder is completely dissolved. The

resulting solution will have a concentration of 25 mg/mL.

Inspection: Visually inspect the reconstituted solution for any particulate matter or

discoloration. The solution should be clear and colorless to yellow or green-yellow. If any
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particles are visible, the solution should be discarded.

Protocol 2: Preparation of Intravenous Infusion Solution
Dosage Calculation: Calculate the required dose of Pemetrexed Disodium based on the

experimental design (e.g., 500 mg/m²).

Withdrawal: Aseptically withdraw the calculated volume of the 25 mg/mL reconstituted

Pemetrexed Disodium solution from the vial.

Dilution: Add the withdrawn Pemetrexed Disodium solution to an infusion bag containing

0.9% Sodium Chloride Injection to achieve a final total volume of 100 mL.

Mixing: Gently mix the contents of the infusion bag.

Final Inspection: Visually inspect the final infusion solution for particulate matter and

discoloration before administration.

Visualized Workflows
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]
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BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com
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